Residual Order in the Melted State: A Comparative Analysis of Dioleoylglycerol Isomers and Triolein
The presence of an ether bond is known to alter lipid phase behavior. While direct data for 1-O-oleyl-2,3-dioleoylglycerol is not available in the core comparative study, class-level inference from its ester-linked dioleoylglycerol analogs provides critical context for its potential behavior. The parameter 'delta t', defined as the temperature range (t0.08 - tf) over which residual acyl chain order persists above the calorimetric melting point (tf), serves as a measure of acyl chain interaction and packing. The data show that 1,3-dioleoylglycerol exhibits a delta t of 13.6°C, which is 4.5 times lower than the 60.9°C observed for 1,2-dioleoylglycerol and 5.5 times lower than the 75°C for triolein [1]. This demonstrates that the regiospecific positioning of oleoyl chains on the glycerol backbone dictates fluidity in the liquid state. The ether linkage in 1-O-oleyl-2,3-dioleoylglycerol, absent in these analogs, is expected to further modulate this behavior by altering molecular packing and acyl chain dynamics [1].
| Evidence Dimension | Residual order in the melted state (delta t = t0.08 - tf in °C) |
|---|---|
| Target Compound Data | Data not available; inference is based on class behavior. |
| Comparator Or Baseline | Triolein (75°C); 1,2-dioleoylglycerol (60.9°C); 1,3-dioleoylglycerol (13.6°C) |
| Quantified Difference | 5.5x to 4.5x difference between comparators |
| Conditions | Differential scanning calorimetry (DSC) and fluorescence polarization with 1,6-diphenyl-1,3,5-hexatriene (DPH) in sonicated aqueous dispersions. |
Why This Matters
This data highlights that even minor structural differences among glycerolipids lead to large differences in biophysical properties, underscoring why a specific analog like 1-O-oleyl-2,3-dioleoylglycerol cannot be functionally replaced by an off-the-shelf alternative in studies of membrane dynamics or lipid phase behavior.
- [1] Berlin, E., & Sainz, E. Acyl chain interactions and the modulation of phase changes in glycerolipids. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1986, 855(1), 1-7. View Source
